Cas no 126747-13-5 (4-(1,3,2-dioxaborinan-2-yl)benzoic acid)

126747-13-5 structure
Product Name:4-(1,3,2-dioxaborinan-2-yl)benzoic acid
CAS No:126747-13-5
Molecular Formula:C10H11BO4
Molecular Weight:206.00294
MDL:MFCD06203595
CID:63842
PubChem ID:14527865
4-(1,3,2-dioxaborinan-2-yl)benzoic acid Properties
Names and Identifiers
-
- 4-(1,3,2-dioxaborinan-2-yl)benzoic acid
- 2-(4-CARBOXYPHENYL)-1,3,2-DIOXABORINANE
- 4-(1,2,3-DIOXABORINAN-2-YL)BENZOIC ACID
- 4-Carboxyphenylboronic acid propanediol ester
- RARECHEM AL BE 1390
- 1,3,2-Dioxaborinane, benzoic acid deriv.
- Benzoic acid, 4-(1,3,2-dioxaborinan-2-yl)-
- 4-CARBOXYPHENYLBORONIC ACID, 1,3 PROPANEDIOL CYCLIC ESTER
- 4-(1,3,2-DIOXABORINAN-2-YL) BENZOIC ACID
- 126747-13-5
- starbld0016738
- YYTULIYDVGLPGK-UHFFFAOYSA-N
- FT-0697508
- SCHEMBL2944623
- DTXSID70561279
- AKOS015950782
- AMY13231
- MFCD06203595
- BS-49365
- CS-0190060
- C10H11BO4
- BFA74713
-
- MDL: MFCD06203595
- InChIKey: YYTULIYDVGLPGK-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H11BO4/c12-10(13)8-2-4-9(5-3-8)11-14-6-1-7-15-11/h2-5H,1,6-7H2,(H,12,13)
- SMILES: C1COB(C2=CC=C(C=C2)C(=O)O)OC1
Computed Properties
- Exact Mass: 206.07500
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 2
- Monoisotopic Mass: 206.0750390g/mol
- Heavy Atom Count: 15
- Complexity: 220
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: nothing
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- LogP: 0.51690
- PSA: 55.76000
- Refractive Index: 1.537
- Boiling Point: 398.8°Cat760mmHg
- Flash Point: 195°C
- Color/Form: Not determined
- Solubility: Not determined
- Density: 1.24
4-(1,3,2-dioxaborinan-2-yl)benzoic acid Security Information
4-(1,3,2-dioxaborinan-2-yl)benzoic acid Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(1,3,2-dioxaborinan-2-yl)benzoic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P000TN3-250mg |
Benzoic acid, 4-(1,3,2-dioxaborinan-2-yl)- |
126747-13-5 | 97%(HPLC) | 250mg |
$33.00 | 2024-07-09 | |
A2B Chem LLC | AA37615-250mg |
4-(1,3,2-dioxaborinan-2-yl)benzoic acid |
126747-13-5 | 97% | 250mg |
$6.00 | 2024-04-20 | |
Aaron | AR000TVF-250mg |
Benzoic acid, 4-(1,3,2-dioxaborinan-2-yl)- |
126747-13-5 | 97% | 250mg |
$7.00 | 2025-01-20 | |
abcr | AB235086-10g |
4-(1,2,3-Dioxaborinan-2-yl)benzoic acid; . |
126747-13-5 | 10g |
€144.70 | |||
Ambeed | A623862-250mg |
4-(1,3,2-dioxaborinan-2-yl)benzoic acid |
126747-13-5 | 97% | 250mg |
$7.0 | 2025-03-04 | |
Apollo Scientific | OR14165-5g |
4-(1,2,3-Dioxaborinan-2-yl)benzoic acid |
126747-13-5 | 99% | 5g |
£49.00 | 2025-02-19 | |
Chemenu | CM160550-25g |
4-(1,3,2-Dioxaborinan-2-yl)benzoic acid |
126747-13-5 | 95% | 25g |
$296 | ||
Crysdot LLC | CD12156605-1g |
4-(1,3,2-dioxaborinan-2-yl)benzoic acid |
126747-13-5 | 95+% | 1g |
$60 | ||
Fluorochem | 218969-1g |
4-(1,3,2-dioxaborinan-2-yl)benzoic acid |
126747-13-5 | 95% | 1g |
£72.00 | 2022-03-01 | |
Matrix Scientific | 092942-1g |
4-(1,3,2-Dioxaborinan-2-yl)benzoic acid, 95+% |
126747-13-5 | 95+% | 1g |
$76.00 | 2023-09-10 |
4-(1,3,2-dioxaborinan-2-yl)benzoic acid Related Literature
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Shicheng Yi,Rong Xin,Xuxin Li,Yuying Sun,Mei Yang,Bei Liu,Hongbiao Chen,Huaming Li,Yijiang Liu Nanoscale, 2023,15, 16612-16618
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Timothy Sullivan,Ciara Byrne,Luke Harman,John Davenport,Rob McAllen,Fiona Regan Anal. Methods, 2014,6, 5489-5497
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Lindsay K. Caesar,Rana Montaser,Nancy P. Keller Nat. Prod. Rep., 2021,38, 2041-2065
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Jianna Bao,Xiaohua Chang,Guorong Shan,Yongzhong Bao,Pengju Pan Polym. Chem., 2016,7, 4891-4900
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J. J. Lv,Z. H. Yang,Y. Zhuo,R. Yuan,Y. Q. Chai Analyst, 2015,140, 8088-8091
Recommended suppliers
Amadis Chemical Company Limited
(CAS:126747-13-5)4-(1,3,2-dioxaborinan-2-yl)benzoic acid

Purity:99%
Quantity:10.0g
Price($):240.0